Cas no 1565-94-2 (Bisphenol\xa0A glycerolate dimethacrylate)

• Product Name: Bisphenol\xa0A glycerolate dimethacrylate
• CAS No: 1565-94-2
• MF: C₂₉H₃₆O₈
• MW: 512.591349601746
• MDL: MFCD00191825
• CID: 146083
• Update Time: 2025-06-08

Bisphenol\xa0A glycerolate dimethacrylate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-,1,1'-[(1-methylethylidene)bis[4,1-phenyleneoxy(2-hydroxy-3,1-propanediyl)]]ester
• Bisphenol A glycerolate dimethacrylate
• 2,2-BIS[4-(2-HYDROXY-3-METHACRYLOXYPROPOXY)PHENYL]PROPANE
• CN 151
• Charisma Opal
• Craynor CN 151
• D-GMA
• Derakane 411-35
• Dion VER 44070-00
• Dow 411-35
• Ebecryl 610
• Epoxy Ester 3000M
• Epoxy Ester 3000MK
• Bisphenol\xa0A glycerolate dimethacrylate

• MDL： MFCD00191825
• Inchi： 1S/C29H36O8/c1-19(2)27(32)36-17-23(30)15-34-25-11-7-21(8-12-25)29(5,6)22-9-13-26(14-10-22)35-16-24(31)18-37-28(33)20(3)4/h7-14,23-24,30-31H,1,3,15-18H2,2,4-6H3
• InChI Key： AMFGWXWBFGVCKG-UHFFFAOYSA-N
• SMILES： O(CC(COC(C(=C)C)=O)O)C1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OCC(COC(C(=C)C)=O)O

Computed Properties

• Exact Mass: 512.24100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 16
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.161 g/mL at 25 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.552(lit.)
• Solubility: Insuluble (3.1E-3 g/L) (25 ºC),
• PSA: 111.52000
• LogP: 3.73050
• Solubility: Not determined
• Sensitiveness: Sensitive to light

Bisphenol\xa0A glycerolate dimethacrylate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H317,H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 41-43
• Safety Instruction： 26-36/37/39
• RTECS：UD3438000
• Hazardous Material Identification：
• Risk Phrases：R41
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Material Chemicals High Polymer Materials

Additional information on Bisphenol\xa0A glycerolate dimethacrylate

Introduction to Bisphenol A Glycerolate Dimethacrylate (CAS No. 1565-94-2)

Bisphenol A glycerolate dimethacrylate, a compound with the chemical identifier CAS No. 1565-94-2, is a specialized monomer widely utilized in the field of polymer chemistry and material science. This compound, often abbreviated as Bisphenol A glycerolate dimethacrylate, is known for its unique properties that make it valuable in various industrial applications, particularly in the formulation of advanced resins and coatings.

The molecular structure of Bisphenol A glycerolate dimethacrylate consists of a bisphenol A backbone modified with glycerolate groups and dimethacrylate functional groups. This structural configuration imparts exceptional reactivity and cross-linking capabilities, making it an ideal candidate for producing high-performance polymers. The presence of multiple reactive sites allows for extensive polymerization, resulting in materials with enhanced mechanical strength, thermal stability, and chemical resistance.

In recent years, research has highlighted the versatility of Bisphenol A glycerolate dimethacrylate in the development of advanced materials. One notable application is in the production of dental resins, where its ability to form highly durable and biocompatible composites is crucial. Studies have demonstrated that resins incorporating this monomer exhibit superior adhesion to dental substrates, improved resistance to degradation, and excellent aesthetic properties.

Furthermore, Bisphenol A glycerolate dimethacrylate has found significant use in the manufacturing of industrial coatings and adhesives. Its ability to form robust networks upon polymerization makes it suitable for applications requiring high durability and resistance to environmental stressors. Researchers have explored its potential in producing anti-corrosive coatings for metals, which can extend the lifespan of infrastructure and machinery by protecting them from harsh conditions.

Recent advancements in polymer science have also revealed new possibilities for Bisphenol A glycerolate dimethacrylate in biomedical applications. The compound's biocompatibility and ability to form hydrogels have been leveraged in the development of drug delivery systems and tissue engineering scaffolds. Studies indicate that hydrogels derived from this monomer can effectively encapsulate therapeutic agents, releasing them in a controlled manner at targeted sites within the body.

The chemical reactivity of Bisphenol A glycerolate dimethacrylate is another area of active research. Its methacrylate groups participate in radical polymerization reactions, allowing for the creation of polymers with tailored properties. Researchers have investigated its use in UV-curable resins, where rapid solidification under ultraviolet light offers advantages in terms of processing speed and energy efficiency. These UV-curable resins find applications in electronics, automotive components, and packaging industries.

Environmental considerations have also driven research into more sustainable alternatives for Bisphenol A glycerolate dimethacrylate. While bisphenols have been associated with certain ecological concerns, modifications such as those seen in this compound aim to mitigate these issues while maintaining desirable material properties. Future research may focus on developing bio-based or renewable feedstocks for synthesizing similar monomers, aligning with global efforts towards green chemistry.

The industrial production of Bisphenol A glycerolate dimethacrylate involves precise synthetic methodologies to ensure high purity and consistency. Manufacturers employ advanced purification techniques to isolate the monomer from reaction mixtures, minimizing impurities that could affect its performance. Quality control measures are stringent to guarantee that the final product meets the exacting standards required by various industries.

In conclusion, Bisphenol A glycerolate dimethacrylate (CAS No. 1565-94-2) is a multifunctional monomer with broad applicability across multiple sectors. Its unique chemical properties enable the production of high-performance materials used in dental composites, industrial coatings, biomedical devices, and more. As research continues to uncover new applications and sustainable alternatives, this compound remains a cornerstone of innovation in polymer chemistry.